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Compound of Interest

Compound Name: 5,5-Dibromobarbituric acid

Cat. No.: B1329663 Get Quote

Solubility of 5,5-Dibromobarbituric Acid: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility data for 5,5-
Dibromobarbituric acid. Due to the limited availability of specific quantitative data in publicly

accessible literature, this document also furnishes a detailed, generalized experimental

protocol for determining the solubility of crystalline compounds, which can be readily adapted

for 5,5-Dibromobarbituric acid.

Physicochemical Properties
5,5-Dibromobarbituric acid (CAS No. 511-67-1) is a halogenated derivative of barbituric acid.

[1][2][3] Key physicochemical properties are summarized in the table below.

Property Value

Molecular Formula C₄H₂Br₂N₂O₃

Molecular Weight 285.88 g/mol

Melting Point 240-242 °C (lit.)

Appearance White to off-white powder or crystals
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Solubility Data
Specific quantitative solubility data for 5,5-Dibromobarbituric acid in a range of solvents is not

extensively reported in the available literature. However, some qualitative information can be

inferred from supplier documentation.

Solvent Temperature (°C) Solubility Notes

Ethanol Not Specified Soluble

A supplier notes a

clear solution is

formed at a

concentration of 50

mg/mL, suggesting

good solubility.[3]

Water Not Specified
No Information

Available
-

Other Organic

Solvents
Not Specified

No Information

Available
-

The study of various barbituric acid derivatives suggests that their solubility is influenced by the

polarity of the solvent and the nature of the substituents on the barbituric acid ring. For

instance, the solubility of some derivatives has been determined in ethanol-water solvent

systems.[4]

Experimental Protocol for Solubility Determination
The following is a generalized experimental protocol for the determination of the

thermodynamic solubility of a crystalline compound like 5,5-Dibromobarbituric acid using the

shake-flask method. This method is considered the gold standard for thermodynamic solubility

measurements.

Objective: To determine the equilibrium solubility of 5,5-Dibromobarbituric acid in a given

solvent at a specific temperature.

Materials:
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5,5-Dibromobarbituric acid (crystalline solid)

Solvent of interest (e.g., water, ethanol, acetone, etc.)

Thermostatically controlled shaker or water bath

Analytical balance

Vials with screw caps

Syringe filters (e.g., 0.22 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system or a UV-Vis spectrophotometer

Volumetric flasks and pipettes

Procedure:

Preparation of Saturated Solution:

Add an excess amount of 5,5-Dibromobarbituric acid to a vial containing a known

volume of the solvent. The excess solid is crucial to ensure that equilibrium with the solid

phase is reached.

Seal the vials tightly to prevent solvent evaporation.

Place the vials in a thermostatically controlled shaker set to the desired temperature (e.g.,

25 °C or 37 °C).

Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is

reached. The time to reach equilibrium should be determined experimentally by taking

measurements at different time points until the concentration of the solute in the solution

remains constant.

Sample Collection and Preparation:

After the equilibration period, allow the vials to stand undisturbed in the temperature-

controlled environment for a sufficient time (e.g., 2 hours) to allow the undissolved solid to
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settle.

Carefully withdraw an aliquot of the supernatant using a syringe.

Immediately filter the aliquot through a syringe filter into a clean vial to remove any

undissolved microcrystals. The filtration step should be performed quickly to minimize any

temperature changes that could affect solubility.

Analysis:

Accurately dilute the filtered solution with the solvent to a concentration that falls within the

linear range of the analytical method (e.g., HPLC or UV-Vis spectroscopy).

Quantify the concentration of 5,5-Dibromobarbituric acid in the diluted sample using a

pre-validated analytical method. A calibration curve should be prepared using standard

solutions of known concentrations.

Calculation:

Calculate the solubility of 5,5-Dibromobarbituric acid in the solvent using the following

formula:

Solubility (mg/mL) = (Concentration from analysis × Dilution factor)

Experimental Workflow and Logic
The following diagrams illustrate the logical workflow for determining the solubility of 5,5-
Dibromobarbituric acid.
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Preparation of Saturated Solution

Sample Collection

Analysis

Add excess 5,5-Dibromobarbituric acid to solvent

Seal vial

Equilibrate at constant temperature with agitation

Allow solid to settle

Withdraw supernatant

Filter supernatant

Dilute filtered sample

Analyze by HPLC or UV-Vis

Quantify using calibration curve

J

Calculate Solubility
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Is the compound soluble in water?

Determine acid-base properties with litmus

Yes

Is the compound soluble in 5% NaOH?

No

Amphoteric Compound Is the compound soluble in 5% NaHCO3?

Yes

Is the compound soluble in 5% HCl?

No

Strong Organic Acid

Yes

Weak Organic Acid

No

Organic Base

Yes

Is the compound soluble in cold conc. H2SO4?

No

Neutral Compound

Yes

Inert Compound

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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